1-(4-Chlorophenyl)-3-[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]urea

• Molecular Formula: C15H12ClN3OS2
• Molecular Weight: 349.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)urea
• InChI: InChI=1S/C15H12ClN3OS2/c1-9-13(22-14(17-9)12-3-2-8-21-12)19-15(20)18-11-6-4-10(16)5-7-11/h2-8H,1H3,(H2,18,19,20)
• InChI Key: SAOMAGDAEMIKQP-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=N1)C2=CC=CS2)NC(=O)NC3=CC=C(C=C3)Cl

Description

1-(4-chlorophenyl)-3-[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]urea is an member of the class of phenylureas that is urea having 4-chlorophenyl and 4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl groups attached at positions 1 and 3 respectively. It is a member of thiophenes, a member of 1,3-thiazoles, a member of monochlorobenzenes and a member of phenylureas.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and characterization of novel thiazolyl urea derivatives have been conducted, contributing to the understanding of their structure and potential biological activities. These include studies on 1-(2,4-dichlorophenyl)-3-[4-aryl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-yl] urea derivatives, showing promising antitumor activities (Ling et al., 2008).

• Another research focused on the synthesis and structural characterization of isostructural thiazoles, contributing to the understanding of the molecular structure and conformation of similar compounds (Kariuki et al., 2021).

Antioxidant and Antimicrobial Activities

• Studies have been conducted on thiazole analogues possessing urea, thiourea, and selenourea functionality, showing potent antioxidant activities. These findings are significant in exploring the potential therapeutic applications of these compounds (Reddy et al., 2015).

• The antimicrobial and antifungal activities of novel thiazole derivatives have been evaluated, demonstrating the potential for these compounds in treating various bacterial and fungal infections (Kubba & Rahim, 2018).

Anticancer Potential

• Research on the antiproliferative activity of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives against various cancer cell lines has been conducted, indicating the potential of these compounds as anticancer agents (Feng et al., 2020).

Photo-degradation Analysis

• The photo-degradation behavior of thiazole-containing compounds has been studied, providing insights into the stability and potential degradation pathways of these compounds under light exposure. This research is crucial for understanding the shelf-life and storage conditions of these compounds (Wu et al., 2007).